4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-(6-methyl-4-oxo-2,3-dihydrothiochromen-3-yl)benzenesulfonamide
• InChI: InChI=1S/C16H14ClNO3S2/c1-10-2-7-15-13(8-10)16(19)14(9-22-15)18-23(20,21)12-5-3-11(17)4-6-12/h2-8,14,18H,9H2,1H3
• InChI Key: ZZKUCOXIUULCGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SCC(C2=O)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClNO3S2
• Molecular Weight: 367.9 g/mol

Description

The compound “4-chloro-N-(6-methyl-4-oxo-3,4-dihydro-2H-thiochromen-3-yl)benzenesulfonamide” is a complex organic molecule. It contains a thiochromene ring, which is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and a benzenesulfonamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiochromene ring, a benzenesulfonamide group, and a chlorine atom. The presence of these functional groups would influence the compound’s reactivity and physical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its solubility, melting point, boiling point, and reactivity. Again, without specific data, it’s difficult to provide a detailed analysis of these properties for this compound.

Scientific Research Applications

Antibacterial Activity

Imidazole derivatives, including our compound of interest, have demonstrated antibacterial potential. . Further investigations into the specific antibacterial mechanisms and target pathways are warranted.

Ulcerogenic Activity

Imidazoles, including our compound, have been associated with ulcerogenic effects. Understanding the underlying mechanisms is crucial for safe therapeutic use.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular application of the compound. Without specific information on the intended use or biological activity of this compound, it’s challenging to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should always be followed to minimize risk.

Future Directions

The future directions for research on this compound would likely depend on its intended application and observed biological activity. This could include further studies to optimize its synthesis, understand its mechanism of action, or explore potential uses.